Cas no 345896-10-8 (3H-3a,6-Methano-2,1-benzisothiazole,hexahydro-8,8-dimethyl-,2-oxide,(2R,3aS,6R,7aR)-(9CI))

3H-3a,6-Methano-2,1-benzisothiazole,hexahydro-8,8-dimethyl-,2-oxide,(2R,3aS,6R,7aR)-(9CI) structure
345896-10-8 structure
Product Name:3H-3a,6-Methano-2,1-benzisothiazole,hexahydro-8,8-dimethyl-,2-oxide,(2R,3aS,6R,7aR)-(9CI)
CAS No:345896-10-8
MF:C10H17NOS
MW:199.313081502914
CID:919357
PubChem ID:15499744
Update Time:2025-04-19

3H-3a,6-Methano-2,1-benzisothiazole,hexahydro-8,8-dimethyl-,2-oxide,(2R,3aS,6R,7aR)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 3H-3a,6-Methano-2,1-benzisothiazole,hexahydro-8,8-dimethyl-,2-oxide,(2R,3aS,6R,7aR)-(9CI)
    • (1S,9S)-t-butyl 1,2,3,4,7,8,9,10-octahydro-6,10-dioxo-9-phtha
    • (1S,9S)-t-butyl octahydro-10-oxo-9-amino-6H-pyrazino[1,2-a][1,2]diazepine-1-carboxylate
    • (1S,9S)-tert-butyl 9-(1,3-dioxoisoindolin-2-yl)-6,10-dioxooctahydro-1H-pyridazino[1,2-a][1,2]diazepine-1-carboxylate
    • 17-hydroxywortmannin
    • 17-hydroxy-wortmannin
    • 9-amino-octahydro-10-oxo-6H-pyridazo[1,2-a][1,2]diazepine-1-(S)carboxylic acid t-butyl ester
    • cilazapril
    • Ro 34-2848
    • Vascace
    • 345896-10-8
    • (1S,3R,5R,7R)-10,10-Dimethyl-3lambda4-thia-4-azatricyclo[5.2.1.01,5]decane 3-oxide
    • Inchi: 1S/C10H17NOS/c1-9(2)7-3-4-10(9)6-13(12)11-8(10)5-7/h7-8,11H,3-6H2,1-2H3/t7-,8-,10-,13-/m1/s1
    • InChI Key: BMHVGGXRGYPYAM-ISDYYCSASA-N
    • SMILES: [S@]1(C[C@]23CC[C@H](C[C@H]2N1)C3(C)C)=O

Computed Properties

  • Exact Mass: 199.10300
  • Monoisotopic Mass: 199.10308534g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 48.3Ų

Experimental Properties

  • PSA: 48.31000
  • LogP: 2.64270
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.